Cas no 898777-30-5 (ETHYL 6-(3-IODOPHENYL)-6-OXOHEXANOATE)

• Product Name: ETHYL 6-(3-IODOPHENYL)-6-OXOHEXANOATE
• CAS No: 898777-30-5
• MF: C₁₄H₁₇IO₃
• MW: 360.187456846237
• CID: 872110
• PubChem ID: 24727495
• Update Time: 2025-10-29

ETHYL 6-(3-IODOPHENYL)-6-OXOHEXANOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 6-(3-IODOPHENYL)-6-OXOHEXANOATE
• DTXSID00645713
• MFCD02261316
• MS-21100
• AKOS016022986
• 898777-30-5
• ETHYL6-(3-IODOPHENYL)-6-OXOHEXANOATE

• MDL： MFCD02261316
• Inchi： 1S/C14H17IO3/c1-2-18-14(17)9-4-3-8-13(16)11-6-5-7-12(15)10-11/h5-7,10H,2-4,8-9H2,1H3
• InChI Key： QHWWEOONMAFMMC-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CCCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 360.02200
• Monoisotopic Mass: 360.02224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.59740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ETHYL 6-(3-IODOPHENYL)-6-OXOHEXANOATE

Comprehensive Overview of ETHYL 6-(3-IODOPHENYL)-6-OXOHEXANOATE (CAS No. 898777-30-5)

ETHYL 6-(3-IODOPHENYL)-6-OXOHEXANOATE (CAS No. 898777-30-5) is a specialized organic compound widely utilized in pharmaceutical research, material science, and synthetic chemistry. Its unique structure, featuring an iodophenyl group and an ester functional group, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug development and advanced material design.

The compound's molecular formula and structural properties have been extensively studied to understand its reactivity and stability. With the growing demand for high-purity chemical intermediates, ETHYL 6-(3-IODOPHENYL)-6-OXOHEXANOATE has gained attention for its role in cross-coupling reactions and catalysis. These reactions are critical in the development of new therapeutic agents and functional materials, aligning with current trends in green chemistry and sustainable synthesis.

One of the most frequently asked questions about ETHYL 6-(3-IODOPHENYL)-6-OXOHEXANOATE is its synthesis method and purification techniques. Advanced chromatographic methods, such as HPLC and column chromatography, are often employed to achieve high purity levels. Additionally, the compound's solubility in common organic solvents like dichloromethane and ethanol makes it versatile for various experimental setups.

In the context of drug discovery, ETHYL 6-(3-IODOPHENYL)-6-OXOHEXANOATE serves as a key building block for small molecule inhibitors and biologically active compounds. Its iodine-substituted aromatic ring allows for further functionalization, enabling the creation of targeted therapies for diseases such as cancer and inflammatory disorders. This aligns with the increasing focus on precision medicine and personalized treatment options.

From an industrial perspective, the compound's scalable synthesis and cost-effectiveness are critical factors. Manufacturers are investing in optimized reaction conditions to enhance yield and reduce waste, addressing the global push toward environmentally friendly production. The use of catalytic systems and mild reaction conditions further underscores its relevance in modern chemical manufacturing.

Another area of interest is the compound's potential in material science. Researchers are exploring its incorporation into polymers and nanomaterials to develop advanced coatings and electronic components. The iodophenyl moiety, in particular, offers opportunities for photoactive materials and sensors, catering to the rising demand for smart materials in technology-driven industries.

For those seeking analytical data on ETHYL 6-(3-IODOPHENYL)-6-OXOHEXANOATE, techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy are commonly used. These methods provide insights into the compound's molecular structure and purity, ensuring its suitability for high-stakes applications. The availability of detailed spectral data also facilitates its identification and quality control in research settings.

In summary, ETHYL 6-(3-IODOPHENYL)-6-OXOHEXANOATE (CAS No. 898777-30-5) is a multifaceted compound with significant implications across pharmaceuticals, materials science, and chemical synthesis. Its versatile reactivity and structural features make it a subject of ongoing research, particularly in fields prioritizing innovation and sustainability. As scientific advancements continue, this compound is poised to play a pivotal role in shaping future technologies and therapeutic solutions.